Cas no 61909-34-0 (Benzoic acid, 3,5-dimethyl-, 2-[bis(1-methylethyl)amino]ethyl ester)

• Product name: Benzoic acid, 3,5-dimethyl-, 2-[bis(1-methylethyl)amino]ethyl ester
• CAS No: 61909-34-0
• MF: C₁₇H₂₇NO₂
• MW: 277.40178
• CID: 463297
• PubChem ID: 71391263

Benzoic acid, 3,5-dimethyl-, 2-[bis(1-methylethyl)amino]ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dimethyl-, 2-[bis(1-methylethyl)amino]ethyl ester
• 2-[di(propan-2-yl)amino]ethyl 3,5-dimethylbenzoate
• DTXSID90813141
• 61909-34-0

• Inchi： InChI=1S/C17H27NO2/c1-12(2)18(13(3)4)7-8-20-17(19)16-10-14(5)9-15(6)11-16/h9-13H,7-8H2,1-6H3
• InChI Key： MBWRMDGFPOBFOX-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1)C(=O)OCCN(C(C)C)C(C)C)C

Computed Properties

• Exact Mass: 277.20431
• Monoisotopic Mass: 277.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Additional information on Benzoic acid, 3,5-dimethyl-, 2-[bis(1-methylethyl)amino]ethyl ester

测试